Cas no 18332-92-8 (4(1H)-Pyridinone, 3-acetyl-2,6-dimethyl-)

4(1H)-Pyridinone, 3-acetyl-2,6-dimethyl- structure
18332-92-8 structure
Product Name:4(1H)-Pyridinone, 3-acetyl-2,6-dimethyl-
CAS No:18332-92-8
MF:C9H11NO2
MW:165.189142465591
CID:1377140
PubChem ID:12479419
Update Time:2025-04-20

4(1H)-Pyridinone, 3-acetyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyridinone, 3-acetyl-2,6-dimethyl-
    • 3-acetyl-2,6-dimethyl-1H-pyridin-4-one
    • SCHEMBL3188766
    • 30145-82-5
    • 18332-92-8
    • 3-Acetyl-2,6-dimethylpyridin-4(1H)-one
    • DB-126591
    • 1-(4-hydroxy-2,6-dimethyl-3-pyridinyl)-ethanone
    • SCHEMBL15316168
    • DTXSID00499814
    • AICGJYQFHUWWHJ-UHFFFAOYSA-N
    • Inchi: 1S/C9H11NO2/c1-5-4-8(12)9(7(3)11)6(2)10-5/h4H,1-3H3,(H,10,12)
    • InChI Key: AICGJYQFHUWWHJ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NC(C)=C1C(C)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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